Cas no 1706461-10-0 ([2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride)

• Product Name: [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride
• CAS No: 1706461-10-0
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6192802
• PubChem ID: 75465090
• Update Time: 2025-06-15

[2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7465618
• AKOS016396154
• 1706461-10-0
• [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride
• 2-(3,5-dimethyl-1H-indol-2-yl)-N-methylethanamine;hydrochloride

• Inchi： 1S/C13H18N2.ClH/c1-9-4-5-13-11(8-9)10(2)12(15-13)6-7-14-3;/h4-5,8,14-15H,6-7H2,1-3H3;1H
• InChI Key： MWZHLJKEFKETAB-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC(C)=CC=2C(C)=C1CCNC

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Additional information on [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride

Introduction to [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride (CAS No. 1706461-10-0)

[2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride] is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number [1706461-10-0], has garnered attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound features a complex arrangement of atoms, including a dimethylated indole ring and an ethylamine side chain, which contribute to its distinct chemical behavior and reactivity.

The [3,5-dimethyl-1H-indol-2-yl] moiety in the name highlights the presence of a substituted indole ring, which is a common structural motif in many biologically active molecules. Indole derivatives are well-documented for their role in various pharmacological processes, including modulation of neurotransmitter systems and anti-inflammatory responses. The dimethylation at the 3 and 5 positions of the indole ring enhances the stability and lipophilicity of the molecule, making it more suitable for absorption and distribution within biological systems.

The [ethyl](methyl)amine portion of the compound indicates the presence of an amine functional group attached to an ethyl chain, further modified by a methyl group. Amines are crucial in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The hydrochloride salt form of this compound improves its solubility in water, which is essential for formulation into injectable or oral medications.

Recent research has explored the potential of [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications to the indole ring have led to compounds with improved binding affinity to specific biological targets, suggesting its role as a key intermediate in drug discovery.

One notable application of this compound is in the development of [neuropharmacological agents]. The indole scaffold is known to interact with various neurotransmitter receptors, making it a valuable candidate for treating neurological disorders. Preliminary studies have shown that derivatives of [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride exhibit promising effects on modulating dopamine and serotonin pathways, which are implicated in conditions such as depression and Parkinson's disease.

In addition to its neuropharmacological potential, this compound has been investigated for its [anti-inflammatory properties]. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural features of [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride suggest its ability to inhibit key inflammatory pathways by interacting with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Such interactions could lead to the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthesis of [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity essential for pharmaceutical applications.

Quality control and analytical methods play a crucial role in ensuring the consistency and efficacy of pharmaceutical compounds like [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to confirm molecular structure and assess purity levels. These analytical tools provide critical data for regulatory submissions and ensure that the final product meets stringent pharmaceutical standards.

The future prospects of [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacokinetic profiles. Additionally, computational modeling techniques will aid in predicting novel interactions between this compound and biological targets, accelerating the drug discovery process.

In conclusion, [2-(3,5-dimethyl-1H-indol-2-yl)ethyl](methyl)amine hydrochloride (CAS No. 1706461-10-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a key intermediate in drug synthesis underscores its importance in developing novel treatments for neurological and inflammatory disorders. As research continues to uncover new possibilities for this compound, it is poised to make substantial contributions to modern medicine.